[(4aR,7aS)-1-methyl-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-(5-methyl-2-phenylfuran-3-yl)methanone

• IUPAC Name: [(4aR,7aS)-1-methyl-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-(5-methyl-2-phenylfuran-3-yl)methanone
• InChI: InChI=1S/C19H22N2O4S/c1-13-10-15(18(25-13)14-6-4-3-5-7-14)19(22)21-9-8-20(2)16-11-26(23,24)12-17(16)21/h3-7,10,16-17H,8-9,11-12H2,1-2H3/t16-,17+/m1/s1
• InChI Key: WIDGKTWXHYNGJC-SJORKVTESA-N
• Canonical SMILES: CC1=CC(=C(O1)C2=CC=CC=C2)C(=O)N3CCN(C4C3CS(=O)(=O)C4)C
• Isomeric SMILES: CC1=CC(=C(O1)C2=CC=CC=C2)C(=O)N3CCN([C@H]4[C@@H]3CS(=O)(=O)C4)C
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

[(4aR,7aS)-1-methyl-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-(5-methyl-2-phenylfuran-3-yl)methanone is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.5 g/mol. The purity is usually 95%.
The exact mass of the compound (4aR*,7aS*)-1-methyl-4-(5-methyl-2-phenyl-3-furoyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide is 374.13002836 g/mol and the complexity rating of the compound is 640. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Efficient Synthesis of Novel Derivatives : Research by Kamal El‐dean et al. (2018) outlines the synthesis of novel furo[3,2-e]pyrazolo[3,4-b]pyrazines and related heterocycles, aiming at generating compounds with potential pharmacological activities. This synthesis involves multistep reactions with α-halocarbonyl compounds and explores the chemical structures through elemental and spectral analyses, including FT-IR, 1H NMR, 13C NMR, and mass spectrometry, providing a foundation for further investigation into their applications Kamal El‐dean et al., 2018.

• Antimicrobial Activity Studies : A study by El‐Emary et al. (2002) synthesized new heterocycles based on 3-methyl-1-phenyl-5-amino pyrazole and evaluated their antimicrobial activity. This research highlights the potential of such compounds in developing new antimicrobial agents, showing a direct application of these chemical structures in addressing medical challenges El‐Emary et al., 2002.

Biological and Pharmacological Applications

• Monoamine Oxidase Inhibitory Activity : Ahmad et al. (2019) reported on the synthesis and biological evaluation of dihydrobenzo[c]pyrano[2,3-e][1,2]thiazine 5,5-dioxides, showing selective inhibition of monoamine oxidase A and B. This research not only explores the synthetic route of these compounds but also their potential application in treating disorders related to monoamine oxidase Ahmad et al., 2019.

• Cytotoxicity and Anticancer Potential : Hassan et al. (2014) synthesized 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, assessing their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This study demonstrates the relevance of these compounds in developing anticancer therapies by evaluating their effectiveness against cancer cell lines Hassan et al., 2014.

Chemical Properties and Reactions

• Heterocyclic Volatiles Formation : Research by Whitfield and Mottram (2001) explored the formation of heterocyclic volatiles by heating cysteine or hydrogen sulfide with 4-hydroxy-5-methyl-3(2H)-furanone, producing a variety of compounds, including pyrazines and oxazoles. This study provides insights into the chemical reactions and potential applications of these compounds in flavor chemistry Whitfield & Mottram, 2001.